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Compound of Interest

N-benzyl-2-
Compound Name: ,
oxocyclopentanecarboxamide

cat. No.: B1279710

Disclaimer: A specific Safety Data Sheet (SDS) for N-benzyl-2-
oxocyclopentanecarboxamide could not be located. The following disposal procedures are
based on general best practices for non-hazardous solid chemical waste in a laboratory setting.
Researchers must consult with their institution's Environmental Health and Safety (EHS)
department to ensure full compliance with all local, state, and federal regulations.

This guide provides essential safety and logistical information for the proper disposal of N-
benzyl-2-oxocyclopentanecarboxamide, catering to researchers, scientists, and drug
development professionals. The focus is on providing clear, procedural steps to ensure safe
handling and environmental responsibility.

Chemical and Physical Properties

A summary of the key quantitative data for N-benzyl-2-oxocyclopentanecarboxamide is
presented below. This information is critical for a preliminary assessment of the compound's
characteristics.
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Property Value Source
Molecular Formula C13H1sNO2 [1]
Molecular Weight 217.26 g/mol [1]
Melting Point 92 °C [2]
Boiling Point 461.2+44.0 °C (Predicted) [2]
Hydrogen Bond Donor Count 1 [1]

Hydrogen Bond Acceptor
ydrog p 5 [1]
Count

Experimental Protocols: General Disposal of Non-
Hazardous Solid Chemical Waste

In the absence of a specific SDS, N-benzyl-2-oxocyclopentanecarboxamide should be
treated as a standard non-hazardous solid organic chemical, pending further evaluation by a
qualified safety professional. The following is a general methodology for its disposal:

1. Waste Characterization and Segregation:

o Confirm that the waste is solely N-benzyl-2-oxocyclopentanecarboxamide and is not
mixed with any hazardous solvents or other regulated chemicals.

e Segregate the solid waste from liquid and hazardous waste streams to prevent cross-
contamination.

2. Containerization:

o Place the solid N-benzyl-2-oxocyclopentanecarboxamide waste in a chemically
compatible, non-reactive container with a secure lid.

¢ The container should be in good condition, free from leaks or cracks.

3. Labeling:
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o Clearly label the waste container with the full chemical name: "N-benzyl-2-
oxocyclopentanecarboxamide".

 Include the CAS number: "CAS: 2799-86-2".

¢ Indicate that it is "Non-hazardous solid waste for disposal”.
» Add the date of accumulation.

4. Storage:

o Store the sealed and labeled container in a designated waste accumulation area within the
laboratory.

o Ensure the storage area is away from general laboratory traffic and incompatible materials.
5. Disposal:
o Coordinate with your institution's EHS department for the final disposal of the container.

» Do not dispose of this chemical in the regular trash unless explicitly approved by EHS, as
custodial staff should not handle chemical waste.[3] Some institutions may permit the
disposal of non-hazardous solids directly into a designated dumpster by laboratory
personnel.[3]

Mandatory Visualization

The following diagram illustrates a general decision-making workflow for the disposal of
laboratory chemical waste.
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Identify Chemical Waste

Consult Safety Data Sheet (SDS)

Is the waste hazardous?

Follow non-hazardous waste protocol Follow hazardous waste protocol

'

Dispose in designated lab waste container Arrange for EHS pickup

Consult EHS for guidance

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Prudent Disposal Procedures for N-benzyl-2-
oxocyclopentanecarboxamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1279710#n-benzyl-2-oxocyclopentanecarboxamide-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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